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Compound of Interest

Compound Name: alpha-Fenchene

CAS No.: 471-84-1

Cat. No.: B1205761

Get Quote

Introduction
Alpha-fenchene (α-fenchene) is a bicyclic monoterpene naturally occurring in the essential oils

of various plants.[1] With the molecular formula C10H16 and a molecular weight of 136.23

g/mol , its analysis is crucial for quality control in the food, fragrance, and pharmaceutical

industries.[1][2][3] Gas chromatography-mass spectrometry (GC-MS) is a highly effective

analytical technique for the identification and quantification of volatile compounds like α-

fenchene due to its high resolution and sensitivity.[4][5] This application note provides a

detailed protocol for the analysis of α-fenchene using GC-MS.

Quantitative Data Summary
The following table summarizes key quantitative data for the GC-MS analysis of α-fenchene.
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Parameter Value Reference

Molecular Formula C10H16 [2][3][6]

Molecular Weight 136.23 g/mol [1][3][6]

CAS Number 471-84-1 [1][2][3][7]

Kovats Retention Index

(Standard Non-polar Column)
~930 - 965 [6]

Molecular Ion (M+) m/z 136 [6][8]

Major Mass Fragments m/z 93, 95, 121 [9]

Experimental Workflow
The overall workflow for the GC-MS analysis of α-fenchene is depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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